Cas no 888731-75-7 (4-Chloro-3-hydroxybenzoyl chloride)

• Product Name: 4-Chloro-3-hydroxybenzoyl chloride
• CAS No: 888731-75-7
• MF: C₇H₄Cl₂O₂
• MW: 191.01146030426
• CID: 4718623
• PubChem ID: 75464818
• Update Time: 2025-06-13

4-Chloro-3-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-hydroxybenzoyl chloride
• JGUAXWJWCRHVFX-UHFFFAOYSA-N
• 4-chloro-3-hydroxy-benzoyl chloride
• FCH1172986
• Benzoyl chloride, 4-chloro-3-hydroxy-
• OR200111
• 4-Chloro-3-hydroxybenzoyl chloride

• MDL： MFCD18393154
• Inchi： 1S/C7H4Cl2O2/c8-5-2-1-4(7(9)11)3-6(5)10/h1-3,10H
• InChI Key： JGUAXWJWCRHVFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)Cl)=CC=1O

Computed Properties

• Exact Mass: 189.9588348g/mol
• Monoisotopic Mass: 189.9588348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 4-Chloro-3-hydroxybenzoyl chloride

Professional Introduction to 4-Chloro-3-hydroxybenzoyl Chloride (CAS No. 888731-75-7)

4-Chloro-3-hydroxybenzoyl chloride (CAS No. 888731-75-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its chlorinated and hydroxyl-substituted benzoyl chloride structure, serves as a versatile intermediate in the development of various pharmacologically active molecules. Its unique chemical properties make it particularly valuable in the synthesis of complex heterocyclic compounds and in the functionalization of aromatic rings, which are pivotal in medicinal chemistry.

The< strong>4-Chloro-3-hydroxybenzoyl chloride molecule is a derivative of benzoic acid, where the hydroxyl group at the 3-position and the chlorine atom at the 4-position introduce distinct reactivity patterns. The presence of the chloro group enhances electrophilic aromatic substitution reactions, making it an excellent candidate for further derivatization. This reactivity is particularly useful in constructing biaryl structures, which are common motifs in many drugs. The hydroxyl group, on the other hand, can participate in hydrogen bonding interactions and can be further functionalized through esterification or etherification reactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The< strong>4-Chloro-3-hydroxybenzoyl chloride (CAS No. 888731-75-7) has emerged as a key intermediate in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzoyl chloride moiety allows for easy attachment to amines or alcohols, facilitating the construction of peptidomimetics and small-molecule inhibitors that target specific protein-protein interactions.

Moreover, the< strong>4-Chloro-3-hydroxybenzoyl chloride has been explored in the development of antiviral agents. The structural features of this compound enable it to mimic natural substrates or to interfere with viral replication mechanisms. Recent advancements in computational chemistry have identified new derivatives of< strong>4-Chloro-3-hydroxybenzoyl chloride that exhibit potent antiviral activity against RNA viruses. These findings highlight the compound's potential as a scaffold for drug discovery programs targeting emerging infectious diseases.

The pharmaceutical industry has also leveraged< strong>4-Chloro-3-hydroxybenzoyl chloride (CAS No. 888731-75-7) in the synthesis of central nervous system (CNS) drugs. The ability to introduce diverse functional groups into the benzene ring allows for fine-tuning of pharmacokinetic properties such as blood-brain barrier penetration and metabolic stability. Researchers have utilized this compound to develop novel ligands for neurotransmitter receptors, including GABA receptors and serotonin receptors, which are implicated in conditions like anxiety disorders and depression.

In addition to its role in drug development, 4-Chloro-3-hydroxybenzoyl chloride has found applications in agrochemicals and material science. Its reactivity makes it a valuable building block for synthesizing herbicides and fungicides that target specific enzymatic pathways in plants and fungi. Furthermore, its ability to form stable complexes with metals has led to its use in catalysis and as a precursor for metal-organic frameworks (MOFs), which have applications ranging from gas storage to separation technologies.

The synthetic methodologies involving4-Chloro-3-hydroxybenzoyl chloride continue to evolve with advancements in green chemistry principles. Researchers are increasingly focusing on developing solvent-free reactions and catalytic processes that minimize waste and energy consumption. For example, recent studies have reported efficient solid-state reactions where4-Chloro-3-hydroxybenzoyl chloride reacts directly with solid precursors under mild conditions, demonstrating the potential for sustainable chemical synthesis.

The future prospects of4-Chloro-3-hydroxybenzoyl chloride (CAS No. 888731-75-7) are vast and multifaceted. As our understanding of biological pathways continues to expand, so does the demand for innovative intermediates like this one. The compound's versatility makes it an indispensable tool for chemists working on next-generation therapeutics, materials, and sustainable technologies. With ongoing research efforts aimed at uncovering new applications and optimizing synthetic routes, it is clear that4-Chloro-3-hydroxybenzoyl chloride will remain a cornerstone of modern chemical synthesis for years to come.